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Compound of Interest

Compound Name: triethoxy(o-tolyl)silane
CAS No.: 18412-55-0
Cat. No.: B8682127
Get Quote
. J

Executive Summary & Chemical Identity

Triethoxy(o-tolyl)silane is an organosilane coupling agent characterized by a silicon atom
bonded to three hydrolyzable ethoxy groups and one non-hydrolyzable o-tolyl (2-methylphenyl)

group.

While often overshadowed by its para-isomer or the unsubstituted phenyltriethoxysilane
(PhTES), the ortho-isomer possesses unique steric properties.[1] The methyl group at the ortho
position creates significant steric hindrance around the silicon center, retarding hydrolysis rates
and enhancing hydrolytic stability compared to PhTES. This makes it a critical candidate for
applications requiring controlled silanization or enhanced lipophilicity.
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Property Description

) Triethoxy(o-tolyl)silane; (2-
Chemical Name . )
Methylphenyl)triethoxysilane

Molecular Formula

Molecular Weight ~254.4 g/mol

Physical State Colorless to pale yellow liquid

~235-240 °C (Estimated based on PhTES & p-

Boiling Point

tolyl analogs)
Density ~0.99-1.01 g/mL

Steric Hindrance: The o-methyl group shields
Key Feature the Si atom, slowing nucleophilic attack

(hydrolysis).[2][3]

Solubility Thermodynamics & Solvent Selection

Understanding the solubility of triethoxy(o-tolyl)silane requires analyzing its interaction
parameters. It is a lipophilic, low-polarity molecule. Its solubility is governed by London
dispersion forces (due to the aromatic ring and ethyl chains) and weak polar interactions (Si-O
bonds).

Hansen Solubility Parameters (Estimated)

Since experimental HSP values for the specific o-tolyl isomer are rare, we derive them from the
structurally analogous Phenyltriethoxysilane (PhTES), adjusting for the additional methyl group
(which increases Dispersion

and slightly decreases Polarity
and Hydrogen Bonding
).

¢ Dispersion (
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): ~15.5
(Dominant interaction)
e Polarity (
). ~2.5
(Very low)
e Hydrogen Bonding (
): ~3.0

(Low)

Implication: The molecule effectively "dissolves like like." It requires solvents with high
dispersion components and low polarity.

Solvent Compatibility Matrix
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Solvent Class

Specific Solvent

Solubility Rating

Technical Notes

Preferred Choice.

Matches the aromatic

Aromatic Toluene, Xylene, )
Excellent nature of the silane.
Hydrocarbons Benzene _
Ideal for refluxing due
to high BP.
Good for room
) Dichloromethane temperature work.
Chlorinated Solvents Excellent ) N
(DCM), Chloroform High volatility allows
easy removal.
THF is excellent but
THF, Diethyl Ether, must be anhydrous to
Ethers ) Good
1,4-Dioxane prevent premature
hydrolysis.
Caution: Soluble, but
undergoes
Ethanol, Methanol, ] o
Alcohols Reactive transesterification.
Isopropanol .
Use Ethanol to avoid
mixed alkoxy species.
Soluble, but may
Aliphatic Hexane, Heptane, require heating. Less
Moderate ) )
Hydrocarbons Cyclohexane effective solvation
than aromatics.
Soluble, but high
o polarity differences
] Acetone, Acetonitrile, ]
Polar Aprotic Fair to Good may cause phase

DMF

issues if water is

present.

Water

Water

Insoluble / Reactive

Immiscible. Reacts
slowly at the interface
to form silanols

(hydrolysis).
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The "Reactive Solvent" Trap

Researchers often dissolve silanes in alcohols. For triethoxy(o-tolyl)silane:
 In Ethanol: Safe (solvent matches the leaving group).

¢ In Methanol:Avoid. The methoxy groups of the solvent will exchange with the ethoxy groups
on the silicon (Transesterification), creating a mixture of ethoxy/methoxy silanes and altering
reaction kinetics.

Reactivity Profile: The "Ortho Effect"
The defining feature of this molecule is the steric hindrance provided by the o-methyl group.[1]

o Hydrolysis: The rate limiting step in silanization is the nucleophilic attack of water on the
Silicon atom. The ortho-methyl group physically blocks this path, making triethoxy(o-
tolyl)silane hydrolyze significantly slower than Phenyltriethoxysilane or Triethoxy(p-
tolyl)silane.

e Condensation: Once hydrolyzed, the resulting silanols (

) are also sterically hindered, leading to slower self-condensation (longer shelf life of the
hydrolyzed sol) and more controlled surface monolayer formation.

Diagram 1: Solubility & Reactivity Logic
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Caption: Logical flow of solvent interactions. Note the stability in aromatics versus the chemical
changes in alcohols and water.

Experimental Protocols
Protocol A: Preparation of a Stable Stock Solution

Objective: Create a 5% (w/v) solution for surface modification or synthesis without degradation.

Glassware Prep: Dry all glassware (volumetric flask, pipettes) in an oven at 120°C for 2
hours to remove adsorbed moisture. Cool in a desiccator.

Solvent Choice: Select Anhydrous Toluene (Water content < 50 ppm).

o Why: Toluene provides excellent solubility and a high boiling point for subsequent thermal
curing.

Inert Atmosphere: Purge the flask with dry Nitrogen (

) or Argon.

Addition:

o Weigh the Triethoxy(o-tolyl)silane rapidly (hygroscopic).
o Add to the flask.
o Fill to volume with Anhydrous Toluene.

o Storage: Seal with a septum or Parafilm. Store in a cool, dark place. Stable for months if
moisture is excluded.

Protocol B: Controlled Hydrolysis for Surface
Silanization

Objective: Activate the silane for bonding to a substrate (e.g., Silica, Glass).

¢ Solvent System: Prepare a mixture of 95% Ethanol / 5% Water.
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o Note: Ethanol is used to ensure miscibility between the hydrophobic silane and water.

Acid Catalyst: Adjust pH to 4.5-5.0 using Acetic Acid.

o Mechanism: Acid catalysis protonates the ethoxy group, making it a better leaving group,
which is crucial to overcome the steric hindrance of the o-tolyl group.

Mixing: Add Triethoxy(o-tolyl)silane to a concentration of 1-2%.

Aging (Critical Step): Stir for 1-2 hours at room temperature.

o Differentiation: Unlike PhTES (which hydrolyzes in ~15-30 mins), the o-tolyl isomer
requires longer aging due to the steric blocking of the Si center.

Application: Dip or spin-coat the substrate immediately after the aging period.

Diagram 2: Surface Modification Workflow
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Caption: Workflow for surface modification. The extended hydrolysis time is specific to the

sterically hindered o-tolyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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